1h-Pyrrolo[2,3-c]pyridin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1h-Pyrrolo[2,3-c]pyridin-4-ol is a pyridine compound with the CAS number 1354454-90-2 . It is also known by its linear formula C7H6N2O .
Synthesis Analysis
The synthesis of this compound and its derivatives has been reported in several studies . The methods for synthesis are systematized according to the method to assemble the pyrazolopyridine system .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C7H6N2O . The SMILES string representation is Oc1ccnc2[nH]ccc12 .Chemical Reactions Analysis
This compound and its derivatives have been shown to undergo various chemical reactions . For instance, the 1H-pyrrolo[2,3-b]pyridines undergo nitration, nitrosation, bromination, iodination, and reaction with Mannich bases predominantly at the 3-position .Scientific Research Applications
Synthesis and Characterization
Synthesis and Reactivity : 1h-Pyrrolo[2,3-c]pyridin-4-ol derivatives like 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one have been synthesized and characterized using various techniques. These compounds are analyzed for their vibrational spectra, molecular stability, hyper-conjugative interactions, and charge delocalization. This research is significant for understanding the non-linear optics of these compounds (Murthy et al., 2017).
Chemical Properties and Reactivity : Studies on 1H-pyrrolo[2,3-b]pyridines have explored various synthetic routes and the reactivity of these compounds, such as nitration, bromination, and reaction with Mannich bases. This research provides insights into the versatile chemical behavior of these compounds (Herbert & Wibberley, 1969).
X-ray Structure Determination : The X-ray structure determination of derivatives like 1-Tosyl-1H-pyrrolo[2,3-c]pyridine-5-carboxylic acid ethyl ester provides insights into the molecular packing and shape, which is crucial for understanding their potential applications (Chiaroni et al., 1994).
Biological and Pharmacological Applications
Biological Activity Overview : Pyrrolo[3,4-c]pyridine derivatives, closely related to this compound, have been studied for their broad spectrum of pharmacological properties. These compounds have potential applications in treating diseases of the nervous and immune systems, demonstrating antidiabetic, antimycobacterial, antiviral, and antitumor activities (Wójcicka & Redzicka, 2021).
Drug Development : Research on 1H-pyrrolo[2,3-b]pyridine and 1H-pyrazolo[3,4-b]pyridine derivatives as c-Met inhibitors highlights their potential in developing new drugs, particularly in the context of cancer treatment (Liu et al., 2016).
Potassium-Competitive Acid Blockers (P-CABs) : 1H-pyrrolo[2,3-c]pyridine-7-amine derivatives are explored as potent P-CABs, demonstrating significant inhibitory activity both in vitro and in vivo. This research underlines the therapeutic potential of these compounds in acid-related disorders (Arikawa et al., 2014).
Chemical and Structural Analysis
Electronic Structure Analysis : Studies on the electronic structure of compounds like 4-chloro-1H-pyrrolo[2,3-b]pyridine provide insights into their bonding scheme and intermolecular interactions. This is crucial for understanding the material properties of these compounds (Hazra et al., 2012).
Synthetic Methodologies : Research on synthetic methodologies, such as the novel and efficient synthesis of pyrrolo[3,2-c]pyridin-4-one derivatives, demonstrates the potential for creating diverse compounds for various applications (Li et al., 2020).
Safety and Hazards
Future Directions
The future directions for the research and development of 1h-Pyrrolo[2,3-c]pyridin-4-ol and its derivatives are promising. They have been reported to have potent activities against FGFR1, 2, and 3, suggesting potential applications in cancer therapy . Furthermore, due to the efficacy of these compounds to reduce blood glucose, they may find application in the prevention and treatment of disorders involving elevated plasma blood glucose .
Properties
IUPAC Name |
1H-pyrrolo[2,3-c]pyridin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O/c10-7-4-8-3-6-5(7)1-2-9-6/h1-4,9-10H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWRYWJGXCWOVLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=CN=CC(=C21)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
134.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.